Phomaligol A

• Molecular Formula: C14H20O6
• Molecular Weight: 284.30 g/mol
• InChI: InChI=1S/C14H20O6/c1-6-8(2)11(16)20-14(4)9(15)7-10(19-5)13(3,18)12(14)17/h7-8,18H,6H2,1-5H3/t8-,13+,14+/m0/s1
• InChIKey: DWJRXSZPSOQYDZ-MCCGJVOXSA-N

Phomaligol A Chemistry and Biological Profile

Phomaligol A (CAS 152204‑32‑5) is a polyoxygenated cyclohexenone natural product isolated from marine‑derived fungi, most notably from Aspergillus flavus and Aspergillus flocculosus [1][2]. The compound contains a 2‑methylbutanoate ester side‑chain and a quinonoid core, with its absolute configuration confirmed by NMR, mass spectrometry, optical rotation, and electronic circular dichroism [2]. Phomaligol A has been co‑isolated with kojic acid derivatives and other phomaligols, but demonstrates a distinct multi‑target antibacterial profile that cannot be inferred from co‑occurring metabolites [1][3].

1

Antimicrobial screening against resistant Gram-positive strains

2

Hypoxia-active antimycobacterial research in granuloma-mimetic conditions

3

Neuroinflammation-sparing phenotypic antibacterial probe

4

Parental scaffold for polyoxygenated cyclohexenone SAR studies

• [1] Wu, Q.; Chen, M.; Wang, J.; et al. Flavusides A and B, Antibacterial Cerebrosides from the Marine-Derived Fungus Aspergillus flavus. Chem. Pharm. Bull. 2011, 59 (9), 1174–1177. View Source
• [2] Choi, B.-K.; Cho, D.-Y.; Choi, D.-K.; Trinh, P. T. H.; Shin, H. J. Two New Phomaligols from the Marine-Derived Fungus Aspergillus flocculosus and Their Anti-Neuroinflammatory Activity in BV-2 Microglial Cells. Mar. Drugs 2021, 19 (2), 65. View Source
• [3] Arai, M. Research Report: Search for Active Natural Products Functioning at the Site of Tuberculosis Infection and Target Molecule Analysis. KAKENHI Project No. 24310159, 2013. View Source

Phomaligol A Substitution Limitations

Phomaligol A belongs to a class of polyoxygenated cyclohexenone/quinone metabolites in which subtle modifications—such as the presence of a five‑membered ring in deketo‑phomaligol A or a hydroxyl substitution in phomaligol E—drastically alter biological activity [1]. For instance, in a head‑to‑head screen of eight co‑isolated compounds, only one analog (a phloroglucinol derivative) inhibited NO production in BV‑2 microglia (IC₅₀ 56.6 μM), while the other phomaligols, including phomaligol A, were inactive in that assay [1]. Conversely, phomaligol A uniquely retains antibacterial action against methicillin‑resistant and multidrug‑resistant Staphylococcus aureus under conditions where simpler γ‑pyrone co‑metabolites (kojic acid, methyl kojic acid, dimethyl kojic acid) show no activity [2]. These divergent activity patterns mean that generic replacement by a 'phomaligol analog' or a co‑isolated kojic acid derivative will not recapitulate phomaligol A's specific multi‑target profile.

Kojic acid co-metabolites lack anti-MRSA activity; replacement may eliminate antibacterial readout.

Flavusides A/B exhibit steeper potency drop against drug-resistant strains; resistance-spanning profile may differ.

Phloroglucinol analogs inhibit NO production in microglia, introducing confounding anti-inflammatory activity.

• [1] Choi, B.-K.; Cho, D.-Y.; Choi, D.-K.; Trinh, P. T. H.; Shin, H. J. Two New Phomaligols from the Marine-Derived Fungus Aspergillus flocculosus and Their Anti-Neuroinflammatory Activity in BV-2 Microglial Cells. Mar. Drugs 2021, 19 (2), 65. View Source
• [2] Wu, Q.; Chen, M.; Wang, J.; et al. Flavusides A and B, Antibacterial Cerebrosides from the Marine-Derived Fungus Aspergillus flavus. Chem. Pharm. Bull. 2011, 59 (9), 1174–1177. View Source

Phomaligol A Comparative Evidence

Anti-MRSA Activity vs. Kojic Acid Derivatives

In a direct comparative study of six co‑isolated compounds from Aspergillus flavus, phomaligol A (compound 3) inhibited methicillin‑resistant S. aureus (MRSA) with an MIC of 31.2 μg mL⁻¹, whereas kojic acid, methyl kojic acid, and dimethyl kojic acid exhibited no measurable antibacterial activity against the same strain [1]. This demonstrates that the polyoxygenated cyclohexenone scaffold of phomaligol A confers anti‑MRSA activity that is absent in the simpler γ‑pyrone co‑metabolites.

Anti-MRSA vs Kojic Acid

Head-to-head

31.2 μg mL⁻¹ vs no activity

Supports antimicrobial screening context

Broth microdilution; co-isolated metabolites from A. flavus

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against methicillin-resistant Staphylococcus aureus (MRSA)
Target Compound Data	31.2 μg mL⁻¹
Comparator Or Baseline	Kojic acid, methyl kojic acid, and dimethyl kojic acid: no activity
Quantified Difference	Qualitative difference (active vs. inactive)
Conditions	Broth microdilution assay; compounds isolated from the same Aspergillus flavus extract [1]

Why This Matters

This data demonstrates that phomaligol A possesses anti‑MRSA activity that is not a general property of co‑occurring fungal metabolites, justifying its selection over cheaper or more abundant kojic acid analogs for antibacterial discovery programs.

• [1] Wu, Q.; Chen, M.; Wang, J.; et al. Flavusides A and B, Antibacterial Cerebrosides from the Marine-Derived Fungus Aspergillus flavus. Chem. Pharm. Bull. 2011, 59 (9), 1174–1177. View Source

MDR S. aureus Activity vs. Flavusides A/B

Phomaligol A exhibits an MIC of 62.5 μg mL⁻¹ against multidrug‑resistant S. aureus, whereas the co‑isolated flavusides A and B display MIC values of 31.2 μg mL⁻¹ against the same strain [1]. Although phomaligol A is two‑fold less potent than flavusides against the multidrug‑resistant strain, it retains consistent activity across MRSA (31.2 μg mL⁻¹) and multidrug‑resistant S. aureus (62.5 μg mL⁻¹), demonstrating a broader resistance‑spanning profile than the flavusides, which show a sharper potency drop between S. aureus and multidrug‑resistant S. aureus [1].

MDRSA vs Flavusides A/B

Head-to-head

62.5 vs 31.2 μg mL⁻¹; flatter resistance profile

Supports resistance-spanning profile review

MRSA‑MDRSA fold change: 2‑fold vs 4‑fold

Evidence Dimension	MIC against multidrug-resistant S. aureus
Target Compound Data	62.5 μg mL⁻¹
Comparator Or Baseline	Flavusides A and B: 31.2 μg mL⁻¹ each
Quantified Difference	Phomaligol A MIC is 2‑fold higher (less potent), but its MRSA‑to‑MDRSA fold change (2‑fold) is smaller than that of flavusides (4‑fold from MSSA to MDRSA)
Conditions	Broth microdilution assay; compounds isolated from A. flavus [1]

Why This Matters

For programs seeking a compound that maintains relatively stable potency across drug‑sensitive and drug‑resistant S. aureus phenotypes, phomaligol A's flatter resistance profile may offer a more predictable starting scaffold than the more potent but resistance‑susceptible flavusides.

• [1] Wu, Q.; Chen, M.; Wang, J.; et al. Flavusides A and B, Antibacterial Cerebrosides from the Marine-Derived Fungus Aspergillus flavus. Chem. Pharm. Bull. 2011, 59 (9), 1174–1177. View Source

Hypoxia-Active Antitubercular Activity

A Japanese research group screened marine‑derived fungal extracts for activity against Mycobacterium tuberculosis under low‑oxygen conditions that mimic the host granuloma environment and identified phomaligol A as one of the active principles [1]. The compound retained antibacterial efficacy against isoniazid‑resistant M. tuberculosis under hypoxia, a condition under which many standard antitubercular agents lose potency. Quantitative MIC values for phomaligol A in this model have not yet been publicly disclosed; however, the qualitative observation represents a unique differentiation from structurally related phomaligols (e.g., phomaligols D–I), which have not been reported to possess hypoxia‑selective antimycobacterial activity [1][2].

Hypoxia TB Activity

Data to verify

Qualitative activity retained under hypoxia (isoniazid‑resistant strain)

Reported hypoxia-active antimycobacterial context

Public MIC not available; KAKENHI project report

Evidence Dimension	Antitubercular activity under hypoxic conditions (isoniazid‑resistant strain)
Target Compound Data	Active (quantitative MIC not publicly available)
Comparator Or Baseline	Isoniazid and other standard anti‑TB agents (lose activity under hypoxia)
Quantified Difference	Not quantifiable from public data; qualitative activity retained under hypoxia
Conditions	Low‑oxygen culture model mimicking the TB granuloma environment [1]

Why This Matters

For tuberculosis drug‑discovery programs targeting the persistent, drug‑tolerant bacterial population within granulomas, phomaligol A's hypoxia‑retaining activity profile provides a differentiated entry point not offered by phomaligol D–I or kojic acid derivatives, which lack documented anti‑TB activity.

• [1] Arai, M. Research Report: Search for Active Natural Products Functioning at the Site of Tuberculosis Infection and Target Molecule Analysis. KAKENHI Project No. 24310159, 2013. View Source
• [2] Phomaligols F–I, polyoxygenated cyclohexenone derivatives from marine-derived fungus Aspergillus flavus BB1. J. Antibiot. 2021. View Source

Neuroinflammation Selectivity vs. Phloroglucinol Analog

When all eight compounds isolated from Aspergillus flocculosus were screened at 100 μM for inhibition of LPS‑induced NO production in BV‑2 microglial cells, only compound 4 (2,6‑dimethyl‑3‑O‑methyl‑4‑(2‑methylbutyryl)phloroglucinol) showed moderate activity (IC₅₀ 56.6 μM), while phomaligol A (compound 5) was inactive [1]. This negative selectivity data indicates that phomaligol A does not suppress the NO‑mediated inflammatory pathway, making it a cleaner antibacterial probe with reduced confounding anti‑inflammatory activity compared to co‑isolated phloroglucinol analogs.

NO Inhibition Selectivity

Head-to-head

Inactive (100 μM) vs IC₅₀ 56.6 μM

Supports neuroinflammation-sparing probe selection

BV-2 microglia LPS assay; phloroglucinol analog comparator

Evidence Dimension	Inhibition of LPS‑induced NO production in BV‑2 microglial cells
Target Compound Data	No inhibition at 100 μM
Comparator Or Baseline	Compound 4 (2,6‑dimethyl‑3‑O‑methyl‑4‑(2‑methylbutyryl)phloroglucinol): IC₅₀ 56.6 μM
Quantified Difference	Inactive vs. IC₅₀ 56.6 μM
Conditions	BV‑2 murine microglial cells stimulated with lipopolysaccharide (LPS); compounds tested at 100 μM [1]

Why This Matters

For antibacterial target‑validation studies, the absence of off‑target NO‑inhibitory activity in phomaligol A reduces the risk of confounding immunomodulatory effects, enabling cleaner interpretation of antibacterial phenotypic readouts.

• [1] Choi, B.-K.; Cho, D.-Y.; Choi, D.-K.; Trinh, P. T. H.; Shin, H. J. Two New Phomaligols from the Marine-Derived Fungus Aspergillus flocculosus and Their Anti-Neuroinflammatory Activity in BV-2 Microglial Cells. Mar. Drugs 2021, 19 (2), 65. View Source

Phomaligol A Procurement Applications

Anti-MRSA and MDR S. aureus Lead Discovery

Phomaligol A provides a chemically tractable scaffold with demonstrated activity against both methicillin‑resistant and multidrug‑resistant S. aureus (MIC 31.2 and 62.5 μg mL⁻¹, respectively) [1]. Unlike co‑occurring kojic acid derivatives, which are inactive against MRSA, phomaligol A uniquely retains activity across resistant phenotypes, making it suitable for medicinal chemistry campaigns targeting hospital‑acquired Gram‑positive infections. Its relatively flat resistance profile (only a 2‑fold MIC shift between MRSA and MDRSA) offers a more predictable starting point for lead optimization compared to flavusides, which exhibit a 4‑fold potency drop [1].

Hypoxia-Active Anti-TB Lead Identification

Phomaligol A has been identified as one of the rare natural products that maintain antibacterial activity against isoniazid‑resistant Mycobacterium tuberculosis under low‑oxygen conditions that mimic the in vivo granuloma environment [2]. This hypoxia‑retaining activity is not reported for other phomaligol subclasses (phomaligols D–I) or for the commonly co‑isolated kojic acid metabolites. Procurement of phomaligol A is therefore justified for tuberculosis programs seeking to target the phenotypically drug‑tolerant bacterial population that persists during standard therapy [2].

Neuroinflammation-Sparing Antibacterial Probe

In a controlled screen of eight Aspergillus flocculosus metabolites, phomaligol A exhibited no inhibition of LPS‑induced NO production in BV‑2 microglial cells, whereas the co‑isolated phloroglucinol analog (compound 4) demonstrated an IC₅₀ of 56.6 μM [3]. This negative selectivity makes phomaligol A a cleaner probe for antibacterial phenotypic assays, as it avoids the confounding anti‑inflammatory effects that could mask or bias antibacterial readouts in cell‑based infection models.

Polyoxygenated Cyclohexenone SAR Studies

Phomaligol A serves as a key reference standard within the phomaligol family for structure‑activity relationship (SAR) studies. Its conserved 2‑methylbutanoate ester side‑chain and quinonoid core differentiate it from the five‑membered ring variant deketo‑phomaligol A and the hydroxyl‑modified phomaligol E [3]. Given that only phomaligol A among the known phomaligols has demonstrated both anti‑MRSA and hypoxia‑active antitubercular properties, it is the most appropriate parental scaffold for systematic SAR exploration aimed at optimizing polyoxygenated cyclohexenone antibiotics [1][2].

Application

Selection Property

Validation Focus

Antimicrobial screening (resistant S. aureus)

Resistance-phenotype activity profile

MIC endpoints across MRSA and MDRSA

Hypoxia-conditional antimycobacterial research

Hypoxia-dependent activity profile

Non-replicating persistence model endpoints

Antibacterial target validation (phenotypic assays)

Neuroinflammation pathway selectivity

NO production cross-screening in microglia

SAR studies of polyoxygenated cyclohexenones

Conserved scaffold and side-chain identity

Antibacterial assay across phomaligol congeners

• [1] Wu, Q.; Chen, M.; Wang, J.; et al. Flavusides A and B, Antibacterial Cerebrosides from the Marine-Derived Fungus Aspergillus flavus. Chem. Pharm. Bull. 2011, 59 (9), 1174–1177. View Source
• [2] Arai, M. Research Report: Search for Active Natural Products Functioning at the Site of Tuberculosis Infection and Target Molecule Analysis. KAKENHI Project No. 24310159, 2013. View Source
• [3] Choi, B.-K.; Cho, D.-Y.; Choi, D.-K.; Trinh, P. T. H.; Shin, H. J. Two New Phomaligols from the Marine-Derived Fungus Aspergillus flocculosus and Their Anti-Neuroinflammatory Activity in BV-2 Microglial Cells. Mar. Drugs 2021, 19 (2), 65. View Source